

# Application Notes: JH-X-119-01 in Immunological Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	JH-X-119-01	
Cat. No.:	B10825151	Get Quote

#### Introduction

**JH-X-119-01** is a potent, highly selective, and irreversible small molecule inhibitor of Interleukin-1 Receptor-Associated Kinase 1 (IRAK1).[1][2][3][4][5][6][7] IRAK1 is a critical serine-threonine kinase that functions as a key downstream signaling molecule for Toll-like receptors (TLRs) and the Interleukin-1 receptor (IL-1R).[1][2][3] These pathways are fundamental to the innate immune system, and their dysregulation is implicated in a wide range of inflammatory diseases, autoimmune disorders, and hematological malignancies. **JH-X-119-01** covalently binds to a specific cysteine residue (C302) on IRAK1, leading to its irreversible inhibition.[1][2][6][7] Its high selectivity for IRAK1 over other kinases, including the closely related IRAK4, makes it a valuable tool for dissecting the specific roles of IRAK1 in immune signaling and a promising therapeutic candidate.[1][2][5][6][7]


#### Mechanism of Action

Upon stimulation of TLRs (e.g., by lipopolysaccharide, LPS) or IL-1R, the adaptor protein MyD88 is recruited, which in turn recruits IRAK4 and IRAK1 to form a signaling complex known as the Myddosome.[2] IRAK4 phosphorylates and activates IRAK1. Activated IRAK1 then autophosphorylates and dissociates from the complex to interact with TRAF6, leading to the activation of downstream pathways, most notably the NF- $\kappa$ B and MAPK signaling cascades. These pathways drive the transcription of pro-inflammatory cytokines and chemokines such as TNF- $\alpha$ , IL-6, and IL-1 $\beta$ .[2] **JH-X-119-01** selectively inhibits IRAK1, thereby blocking these downstream inflammatory responses.




## Signaling Pathway of IRAK1 Inhibition by JH-X-119-01









Click to download full resolution via product page

#### **Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

### References

- 1. researchgate.net [researchgate.net]
- 2. Inhibition of interleukin-1 receptor-associated kinase 1 (IRAK1) as a therapeutic strategy -PMC [pmc.ncbi.nlm.nih.gov]
- 3. Recent Advances in IRAK1: Pharmacological and Therapeutic Aspects PMC [pmc.ncbi.nlm.nih.gov]
- 4. medchemexpress.com [medchemexpress.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. ashpublications.org [ashpublications.org]
- 7. iwmf.com [iwmf.com]
- To cite this document: BenchChem. [Application Notes: JH-X-119-01 in Immunological Research]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10825151#application-of-jh-x-119-01-in-immunology-research]

#### **Disclaimer & Data Validity:**







The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com